7-(Furan-2-Yl)-5-Methyl-1,3-Benzoxazol-2-Amine

• IUPAC Name: 7-(furan-2-yl)-5-methyl-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C12H10N2O2/c1-7-5-8(10-3-2-4-15-10)11-9(6-7)14-12(13)16-11/h2-6H,1H3,(H2,13,14)
• InChI Key: PCWTZLKSTFUZKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)N)C3=CC=CO3
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• CAS No.: 2138326-15-3

Description

7-(Furan-2-Yl)-5-Methyl-1,3-Benzoxazol-2-Amine is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.224. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Derivatives

• Novel Synthesis Methods : Research has explored the synthesis of novel benzo[b]furan derivatives through the Ugi four-component reaction, providing an efficient, one-pot, and green synthesis approach in water at room temperature with moderate to good yields (Vessally et al., 2013). This method emphasizes the versatility of furan derivatives in synthetic chemistry, contributing to the development of new compounds with potential applications in various fields.

• Energetic Material Synthesis : Another study focused on synthesizing insensitive energetic materials based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan. These compounds exhibited moderate thermal stabilities and insensitivity towards impact and friction, making them superior to traditional materials like TNT (Yu et al., 2017).

• Enantioselective Synthesis : The enantioselective synthesis of furan-2-yl amines and amino acids through oxazaborolidine-catalyzed reduction showcases the ability to control chirality in synthesizing these compounds, leading to high yields of amino acids after oxidation (Demir et al., 2003).

Biologically Active Compounds

• Nematicidal and Antimicrobial Activities : A study synthesized a new series of benzo[b]furan derivatives showing significant nematicidal and antimicrobial activities. This highlights the potential of furan derivatives in developing new bioactive compounds with applications in agriculture and medicine (Reddy et al., 2010).

• Adenosine A2A Receptor Antagonists : The use of furanyl derivatives in the design of adenosine A2A receptor antagonists was explored through computational strategies. These compounds could have therapeutic potential, emphasizing the role of furan derivatives in drug discovery (Muñoz-Gutiérrez et al., 2016).

Mechanism of Action

Target of Action

A structurally similar compound, 4-{2-[(7-amino-2-furan-2-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-5-yl)amino]ethyl}phenol, has been reported to interact with the adenosine receptor a2a .

Mode of Action

Furan derivatives have been known to exhibit a wide range of biological activities, including antimicrobial effects . The compound may interact with its target, leading to changes in cellular processes.

Biochemical Pathways

Furan derivatives have been associated with various biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Furan derivatives have been reported to exhibit antimicrobial activity, suggesting that they may inhibit the growth of certain microorganisms .